Cas no 898650-61-8 (2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide)

• Product Name: 2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide
• CAS No: 898650-61-8
• MF: C₁₅H₁₈N₂O₄S
• MW: 322.379422664642
• CID: 6450912
• PubChem ID: 20102982
• Update Time: 2025-08-05

2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide
• AKOS003664236
• VU0606923-1
• 2,4-diethoxy-N-(3-pyridinyl)benzenesulfonamide
• Z970066404
• 2,4-diethoxy-N-(pyridin-3-yl)benzenesulfonamide
• [(2,4-diethoxyphenyl)sulfonyl]-3-pyridylamine
• 898650-61-8
• F3237-0868
• 2,4-diethoxy-N-pyridin-3-ylbenzenesulfonamide
• AP-263/43502847

• Inchi： 1S/C15H18N2O4S/c1-3-20-13-7-8-15(14(10-13)21-4-2)22(18,19)17-12-6-5-9-16-11-12/h5-11,17H,3-4H2,1-2H3
• InChI Key： BSWBWWDRWGGTEV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1OCC)OCC)(NC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 322.09872823g/mol
• Monoisotopic Mass: 322.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide

2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide (CAS No. 898650-61-8): A Comprehensive Overview

2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide (CAS No. 898650-61-8) is a versatile compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and functional groups, has garnered attention for its potential therapeutic applications and biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide.

Chemical Structure and Properties

2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide is a complex organic molecule with the molecular formula C₁₇H₁₉N₃O₄S. The compound features a benzene ring substituted with two ethoxy groups at the 2 and 4 positions, a sulfonamide group at the 1 position, and an N-(pyridin-3-yl) substituent. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting candidate for various applications.

The molecular weight of 2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide is approximately 357.40 g/mol. It is generally a white crystalline solid with a melting point ranging from 165 to 167°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental setups and formulations.

Synthesis Methods

The synthesis of 2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide can be achieved through several well-documented methods. One common approach involves the reaction of 2,4-diethoxybenzenesulfonyl chloride with pyridine in the presence of a base such as triethylamine. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

An alternative synthetic route involves the nucleophilic substitution of 2,4-diethoxybenzenesulfonyl chloride with pyridine in a polar aprotic solvent like N,N-dimethylformamide (DMF). This method offers advantages in terms of reaction efficiency and scalability for industrial production.

Biological Activities and Therapeutic Potential

2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide has been extensively studied for its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Recent research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory properties, 2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide has also been investigated for its potential as an antidiabetic agent. Studies have demonstrated that it can improve insulin sensitivity and reduce blood glucose levels in diabetic animal models. These findings suggest that the compound may have therapeutic potential in the management of type 2 diabetes mellitus.

Clinical Trials and Research Advancements

The promising biological activities of 2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown that the compound is well-tolerated with minimal side effects. However, further studies are needed to fully assess its long-term safety profile and therapeutic benefits.

In parallel with clinical trials, ongoing research continues to explore new applications and mechanisms of action for 2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide. For instance, recent studies have investigated its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary results indicate that the compound may help protect neurons from oxidative stress and inflammation.

Conclusion

2,4-diethoxy-N-(pyridin-3-yl)benzene-1-sulfonamide (CAS No. 898650-61-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research progresses, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.